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Compound of Interest

Compound Name: CFI-400936

Cat. No.: B15608704 Get Quote

Technical Support Center: CFI-400945
This technical support resource provides researchers, scientists, and drug development

professionals with essential information on the long-term stability and storage of CFI-400945

stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing CFI-400945 stock solutions?

A1: The recommended solvent for preparing stock solutions of CFI-400945 is Dimethyl

Sulfoxide (DMSO).[1][2][3] It is also soluble in Ethanol.[1][3] The compound is insoluble in

water.[1][3][4] For in vivo studies, a homogeneous suspension can be prepared using CMC-

NA.[3]

Q2: What is the maximum recommended concentration for a CFI-400945 stock solution in

DMSO?

A2: CFI-400945 is soluble in DMSO at a concentration of 100 mg/mL (187.03 mM).[1][2][3]

However, it is noted that moisture-absorbing DMSO can reduce solubility, so using fresh, high-

quality DMSO is crucial.[1]

Q3: How should I store the solid compound and prepared stock solutions of CFI-400945?

A3: Proper storage is critical to maintain the integrity of CFI-400945.
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Solid Compound: The powdered form of CFI-400945 should be stored at -20°C and is stable

for up to 3 years.[1][2][3] Some suppliers also indicate stability for 2 years at 4°C.[2]

Stock Solutions: For long-term stability, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C, where they are stable for up to 1 year.[1][3] For

shorter-term storage, solutions can be kept at -20°C for up to 1 month.[1][2][5]

Q4: Can I store my CFI-400945 stock solution at 4°C or room temperature?

A4: It is not recommended to store CFI-400945 stock solutions at 4°C or room temperature for

extended periods. Long-term storage for solutions is not advised, and they should be used

soon after preparation.[4] For optimal stability, adhere to the recommended -20°C or -80°C

storage conditions.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon thawing

- Solution concentration is too

high.- The solvent (DMSO) has

absorbed moisture.- Improper

thawing procedure.

- Gently warm the solution in a

37°C water bath for a few

minutes and vortex to

redissolve.- Use fresh,

anhydrous DMSO for future

stock solution preparation.-

Thaw the solution quickly at

room temperature or in a water

bath.

Loss of compound activity in

experiments

- Degradation of the compound

due to improper storage.-

Repeated freeze-thaw cycles.-

Presence of contaminants.

- Prepare fresh stock solutions

from the solid compound.-

Ensure aliquots are used to

minimize freeze-thaw cycles.-

Use sterile techniques and

high-purity solvents.

Color change in the stock

solution

- Potential degradation of the

compound.- Oxidation.

- Discard the solution and

prepare a fresh stock.- Store

aliquots under an inert gas

(e.g., argon or nitrogen) if

oxidation is a concern.

Long-Term Stability Data Summary
The stability of CFI-400945 is dependent on the storage conditions. The following table

summarizes the recommended storage and expected stability based on supplier information.
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Form
Storage
Temperature

Duration of
Stability

Citations

Powder -20°C 3 years [1][2][3]

4°C 2 years [2]

In Solvent (e.g.,

DMSO)
-80°C 1 year [1][3]

-20°C 1 month [1][2][5]

Experimental Protocols
Protocol for Preparation of a 10 mM CFI-400945 Stock Solution in DMSO

Materials:

CFI-400945 (powder)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated pipette

Procedure:

1. Equilibrate the CFI-400945 powder to room temperature before opening the vial to prevent

moisture condensation.

2. Calculate the required amount of CFI-400945 and DMSO. For example, to prepare 1 mL

of a 10 mM stock solution (Molecular Weight: 534.65 g/mol ), weigh out 5.35 mg of CFI-

400945.

3. Add the calculated amount of DMSO to the vial containing the CFI-400945 powder.

4. Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution if necessary.
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5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
Signaling Pathway of PLK4 Inhibition by CFI-400945

CFI-400945 is a potent and selective inhibitor of Polo-like kinase 4 (PLK4).[2][5] PLK4 is a

crucial regulator of centriole duplication.[6] Inhibition of PLK4 by CFI-400945 disrupts this

process, leading to mitotic defects and ultimately cell death in cancer cells.[7] However, it's

important to note that CFI-400945 also shows activity against other kinases like AURKB,

TRKA, and TRKB, which may contribute to its cellular effects.[1][8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.abmole.com/products/cfi-400945.html
https://www.adooq.com/cfi-400945.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148003/
https://www.sydlabs.com/cfi-400945-p15398.htm
https://www.selleckchem.com/products/cfi-400945.html
https://www.chemicalprobes.org/cfi-400945
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Cycle Progression

CFI-400945 Action

Centriole Duplication

Mitosis

Cell Proliferation

CFI-400945

PLK4 Kinase

 inhibits

Aurora B Kinase

 also inhibits

 promotes

 regulates

Click to download full resolution via product page

Caption: Simplified signaling pathway of CFI-400945 inhibiting PLK4.

Experimental Workflow for Assessing Stock Solution Stability

A systematic approach is necessary to ensure the integrity of CFI-400945 stock solutions over

time.
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Caption: Workflow for evaluating the stability of CFI-400945 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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